Cas no 111291-97-5 (Tert-butyl 4-ethynylbenzoate)

Tert-butyl 4-ethynylbenzoate Properties

Names and Identifiers

• tert-Butyl 4-ethynylbenzoate
• Benzoic acid,4-ethynyl-, 1,1-dimethylethyl ester
• methyl 4-ethynylbenzoate
• 4-Ethynyl-Benzoic Acid 1,1-Dimethylethyl Ester
• 4-ethynylbenzoic acid tert-butyl ester
• AB2737
• t-butyl 4-ethynylbenzoate
• 4-Ethynylbenzoic acid 1,1-dimethylethyl ester
• RT-BUTYL 4-ETHYNYLBENZOATE
• AK117009
• tert.-butyl 4-ethynylbenzoate
• FWAUARVBLKIMRS-UHFFFAOYSA-N
• 2058AA
• 4-ethinyl-benzoic acid tert.-butyl ester
• 4-Ethinyl benzoic acid tert.-butyl ester
• AX8027203
• ST24050020
• J3.594.496F
• A802336
• DTXSID40553404
• AKOS015911092
• CS-0028342
• AMY331
• MFCD09037869
• DS-4794
• SCHEMBL6258711
• 111291-97-5
• TERT-BUTYL 4-ETHYNYLBENZOATE
• TERT-BUTYL4-ETHYNYLBENZOATE
• +Expand

• MDL： MFCD09037869
• InChIKey： FWAUARVBLKIMRS-UHFFFAOYSA-N
• Inchi： 1S/C13H14O2/c1-5-10-6-8-11(9-7-10)12(14)15-13(2,3)4/h1,6-9H,2-4H3
• SMILES： O(C(C1C([H])=C([H])C(C#C[H])=C([H])C=1[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 202.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 202.099379685g/mol
• Heavy Atom Count: 15
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.62320
• PSA: 26.30000
• Refractive Index: 1.52
• Boiling Point: 279.5±23.0 ºC (760 Torr),
• Melting Point: 71.5-72 ºC
• Flash Point: 112.1±20.0 ºC,
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),